![molecular formula C17H23ClF3N5O3 B3126782 ethyl (E)-3-(tert-butylcarbamoylamino)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylhydrazinyl]prop-2-enoate CAS No. 337920-29-3](/img/structure/B3126782.png)
ethyl (E)-3-(tert-butylcarbamoylamino)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylhydrazinyl]prop-2-enoate
Overview
Description
Ethyl (E)-3-(tert-butylcarbamoylamino)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylhydrazinyl]prop-2-enoate is a useful research compound. Its molecular formula is C17H23ClF3N5O3 and its molecular weight is 437.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis
One notable application of related chemical structures is in the field of asymmetric synthesis. For instance, the radical cyclizations of certain prop-2-enoates have been utilized in the asymmetric total synthesis of tacamonine, showcasing the potential of these compounds in constructing complex molecular architectures (Ihara et al., 1994). This illustrates the role of similar compounds in facilitating challenging synthetic routes to biologically active natural products.
Heterocyclic Chemistry
In heterocyclic chemistry, ethyl (E)-3-(tert-butylcarbamoylamino)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylhydrazinyl]prop-2-enoate derivatives have been employed in the synthesis of 4-hydroxy-2-(trifluoromethyl)quinolines through intramolecular cyclization, highlighting their versatility in generating functionalized heterocycles with potential pharmaceutical applications (Darehkordi et al., 2018).
Synthesis of Fluorinated Compounds
Another area of application is in the synthesis of fluorinated compounds, where similar structures have been used to prepare 5-trifluoromethylated 1H-1,2,4-triazole derivatives. This underscores the importance of these compounds in introducing trifluoromethyl groups into heterocyclic frameworks, a valuable trait for the development of agrochemicals and pharmaceuticals (Wang et al., 2000).
Fluorofuran Synthesis
Moreover, the compound has been implicated in the synthesis of 3-fluorofuran-2(5H)-ones, demonstrating its utility in photoisomerisation and cyclisation reactions to access fluorinated furan derivatives. These fluorofurans serve as novel building blocks for further synthetic elaboration, offering pathways to new classes of compounds (Pomeisl et al., 2007).
Pesticide Intermediate Synthesis
Furthermore, related compounds have been employed as intermediates in the synthesis of pesticides such as chlorantraniliprole, indicating their significant role in the development of new agrochemicals. This showcases the practical applications of such chemical structures in addressing global agricultural challenges (Ju, 2014).
properties
IUPAC Name |
ethyl (E)-3-(tert-butylcarbamoylamino)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylhydrazinyl]prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClF3N5O3/c1-6-29-13(27)8-12(23-15(28)24-16(2,3)4)25-26(5)14-11(18)7-10(9-22-14)17(19,20)21/h7-9,25H,6H2,1-5H3,(H2,23,24,28)/b12-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFCVJOKWJQGLAK-XYOKQWHBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(NC(=O)NC(C)(C)C)NN(C)C1=C(C=C(C=N1)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\NC(=O)NC(C)(C)C)/NN(C)C1=C(C=C(C=N1)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClF3N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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